Cas no 1135916-78-7 (2-Amino-2-(2,5-dimethylphenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(2,5-dimethylphenyl)acetic acid hydrochloride
• CAS No: 1135916-78-7
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD06410553
• CID: 1056790
• Update Time: 2025-05-21

2-Amino-2-(2,5-dimethylphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2,5-dimethylphenyl)acetic acid hydrochloride
• Z-4342
• 2-Amino-2-(2,5-dimethylphenyl)acetic acid HCl
• 5413AJ
• TRA0051614
• AB24609
• SY015854
• AX8268709
• 2-Amino-2-(2,5-dimethylphenyl)acetic acid, HCl
• 2-Amino-2-(2,5-dimethylphenyl)aceticAcidHydrochloride
• 2-amino-2-(2,5-dimethylphenyl)acetic acid;hydrochloride
• Benzeneacetic acid, alpha-amino-2,5-dimethyl-, hydrochloride (1:1)

• MDL： MFCD06410553
• Inchi： 1S/C10H13NO2.ClH/c1-6-3-4-7(2)8(5-6)9(11)10(12)13;/h3-5,9H,11H2,1-2H3,(H,12,13);1H
• InChI Key： KLPVDKNMMUWTDY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1C=C(C)C=CC=1C)N)=O

Computed Properties

• Exact Mass: 215.07100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 63.3

Experimental Properties

• PSA: 63.32000
• LogP: 2.89010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-2-(2,5-dimethylphenyl)acetic acid hydrochloride

2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride: A Comprehensive Overview

2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride, also known by its CAS registry number CAS No. 1135916-78-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and an acetic acid moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable component in various research and industrial applications.

The chemical structure of 2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride is notable for its chelating properties, which have been extensively studied in recent years. Researchers have identified that the compound's ability to coordinate with metal ions makes it a promising candidate for applications in chelation therapy. For instance, studies have shown that this compound can effectively bind to iron ions, potentially offering therapeutic benefits in conditions such as iron overload disorders.

In terms of synthesis, the compound is typically derived from the reaction of 2-amino-2-(2,5-dimethylphenyl)acetic acid with hydrochloric acid. This process ensures the formation of the hydrochloride salt, which is more stable and easier to handle compared to the free acid form. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The pharmacological properties of 2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride have been a focal point of recent research. Preclinical studies indicate that the compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases. Additionally, its anti-inflammatory properties have been explored in various models, suggesting potential applications in inflammatory conditions such as arthritis.

One of the most exciting developments involving this compound is its potential role in drug delivery systems. Researchers have investigated its ability to act as a carrier for drugs with poor solubility. By forming complexes with such drugs, the compound can enhance their bioavailability and delivery efficiency. This application has garnered considerable attention in the pharmaceutical industry due to its potential to revolutionize drug formulation strategies.

The environmental impact of 2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride has also been a subject of recent studies. Assessments indicate that the compound has low toxicity to aquatic organisms when used at recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems and to develop safe disposal methods for industrial waste containing this compound.

In conclusion, 2-Amino-2-(2,5-Dimethylphenyl)Acetic Acid Hydrochloride, or CAS No. 1135916-78-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in various fields is expected to grow significantly.